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For researchers, scientists, and professionals in drug development, understanding the physical

properties of organic molecules is paramount. Among these, the boiling point is a fundamental

characteristic that influences purification, reaction conditions, and formulation. This guide

provides an objective comparison of the effects of branching on the boiling points of alkanes,

supported by experimental data and detailed methodologies.

The boiling point of a compound is primarily determined by the strength of its intermolecular

forces. In the case of non-polar alkanes, the predominant intermolecular forces are London

dispersion forces, a type of van der Waals force. The strength of these forces is influenced by

the molecule's surface area and its polarizability.

The Inverse Relationship Between Branching and
Boiling Point
Experimental data consistently demonstrates that for alkanes with the same molecular formula

(isomers), an increase in branching leads to a decrease in boiling point. Straight-chain alkanes,

with their larger surface area, allow for more points of contact between adjacent molecules.

This increased interaction results in stronger London dispersion forces, which require more

energy (and thus a higher temperature) to overcome for the substance to transition from a

liquid to a gas.[1][2][3][4][5]

Conversely, branched alkanes are more compact and have a more spherical shape, reducing

the available surface area for intermolecular interactions.[2][6][7] This leads to weaker London
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dispersion forces and, consequently, lower boiling points.[1][2][6]

Quantitative Comparison of Alkane Boiling Points
The following table summarizes the boiling points of several straight-chain alkanes and their

branched isomers, illustrating the effect of molecular structure.

Molecular Formula Alkane Isomer Structure Boiling Point (°C)

C4H10 n-Butane CH3CH2CH2CH3 -0.5

Isobutane (2-

Methylpropane)
CH3CH(CH3)CH3 -11.7

C5H12 n-Pentane CH3CH2CH2CH2CH3 36.1[2]

Isopentane (2-

Methylbutane)

CH3CH(CH3)CH2CH

3
27.7

Neopentane (2,2-

Dimethylpropane)
C(CH3)4 9.5[2]

C6H14 n-Hexane CH3(CH2)4CH3 68.7[5]

2-Methylpentane
CH3CH(CH3)

(CH2)2CH3
60.3[5]

3-Methylpentane
CH3CH2CH(CH3)CH

2CH3
63.3

2,2-Dimethylbutane (CH3)3CCH2CH3 49.7

2,3-Dimethylbutane (CH3)2CHCH(CH3)2 58.0

C8H18 n-Octane CH3(CH2)6CH3 125.7[8]

2,2,3,3-

Tetramethylbutane
(CH3)3CC(CH3)3 106.5[8]
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The following diagram illustrates the logical relationship between alkane structure,

intermolecular forces, and the resulting boiling point.
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Caption: Logical flow from alkane structure to boiling point.

Experimental Protocol: Determination of Boiling
Point
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The boiling points of alkanes can be determined experimentally using several methods. The

two most common methods are distillation and the capillary method.

Simple Distillation
This method is suitable for determining the boiling point of a pure liquid or for separating a

volatile liquid from a non-volatile solute.[9]

Apparatus:

Round-bottom flask

Heating mantle or water bath

Distillation head with a thermometer adapter

Thermometer

Condenser

Receiving flask

Boiling chips

Procedure:

Place the alkane sample in the round-bottom flask along with a few boiling chips to ensure

smooth boiling.

Assemble the distillation apparatus. The thermometer bulb should be positioned just below

the side arm of the distillation head to accurately measure the temperature of the vapor that

is distilling.

Begin heating the flask gently.

As the liquid boils, the vapor will rise, and its temperature will be recorded by the

thermometer.
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The vapor will then pass into the condenser, where it will cool and liquefy, and the distillate

will be collected in the receiving flask.

The boiling point is the constant temperature observed on the thermometer during the

distillation process.[9]

Micro-Boiling Point Determination (Capillary Method)
This method is ideal when only a small amount of the sample is available.[10]

Apparatus:

Small test tube or fusion tube

Capillary tube (sealed at one end)

Thermometer

Heating apparatus (e.g., Thiele tube with oil, or an aluminum block heater)

Rubber band or wire to attach the tube to the thermometer

Procedure:

Seal one end of a capillary tube by heating it in a flame.

Place a small amount of the liquid alkane into the small test tube or fusion tube.

Invert the sealed capillary tube and place it inside the test tube with the open end submerged

in the liquid.

Attach the test tube to a thermometer using a rubber band or wire, ensuring the sample is

level with the thermometer bulb.

Heat the apparatus slowly and evenly.

As the temperature rises, a stream of bubbles will emerge from the open end of the capillary

tube as the air trapped inside expands and is replaced by the vapor of the liquid.
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Continue heating until a rapid and continuous stream of bubbles is observed.

Turn off the heat and allow the apparatus to cool slowly.

The boiling point is the temperature at which the liquid just begins to enter the capillary tube.

[10] This occurs when the vapor pressure inside the capillary equals the external

atmospheric pressure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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